Chromium(III) sulfate
Chromium(III) sulfate
Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment.
Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+).
Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+).
Brand Name:
Vulcanchem
CAS No.:
10101-53-8
VCID:
VC0167760
InChI:
InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
SMILES:
[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Molecular Formula:
Cr2(SO4)3
Cr2O12S3
Cr2O12S3
Molecular Weight:
392.2 g/mol
Chromium(III) sulfate
CAS No.: 10101-53-8
Main Products
VCID: VC0167760
Molecular Formula: Cr2(SO4)3
Cr2O12S3
Molecular Weight: 392.2 g/mol
| CAS No. | 10101-53-8 |
|---|---|
| Product Name | Chromium(III) sulfate |
| Molecular Formula | Cr2(SO4)3 Cr2O12S3 |
| Molecular Weight | 392.2 g/mol |
| IUPAC Name | chromium(3+);trisulfate |
| Standard InChI | InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6 |
| Standard InChIKey | GRWVQDDAKZFPFI-UHFFFAOYSA-H |
| SMILES | [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3] |
| Canonical SMILES | [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3] |
| Boiling Point | Loses water of hydration at 212.0° Fr 2 (SO 4 ) 3 . 18 loses 12 Cr 2 (SO 4 ) 3 . 15 loses 10 (USCG, 1999) |
| Colorform | Peach-colored solid Red powder Violet or red powde |
| Density | 3.012 at 68° F for anhydrous salt Hydrated: 1.867 at 17 for 15 H 2 O; 1.7 at 22 for 18 H 2 O (USCG, 1999) 3.012 |
| Melting Point | 212 °F (USCG, 1999) Decomposes >700 °C |
| Physical Description | Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment. Liquid |
| Description | Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment. Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+). |
| Related CAS | 10031-37-5 (chromium(+3)[3:2] salt pentadecahydrate) 12336-95-7 (chromium sulfate basic) 13825-86-0 (chromium(+2)[1:1] salt) 14489-25-9 (unspecified chromium sulfate salt) 15005-90-0 (chromium(+3)[3:2] salt hexahydrate) |
| Shelf Life | Stable under recommended storage conditions./Chromium(III) sulfate hydrate/ |
| Solubility | Practically insoluble in water Insoluble in water but dissolves to form complexes when reducing agents are added. Practically insoluble in acids Soluble in alcohol |
| Synonyms | asic chromium sulfate chromium (+2) sulfate (1:1) chromium (+3) sulfate (3:2) chromium (+3) sulfate (3:2), hexahydrate chromium (+3) sulfate (3:2), pentadecahydrate chromium sulfate chromium sulfate basic chromosulfuric acid |
| PubChem Compound | 24930 |
| Last Modified | Nov 11 2021 |
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